Cas no 30571-71-2 (Decane, 3-bromo-)
Decane, 3-bromo- structure
Product Name:Decane, 3-bromo-
CAS No:30571-71-2
MF:C10H21Br
MW:221.17774271965
CID:297877
PubChem ID:545622
Update Time:2025-04-19
Decane, 3-bromo- Chemical and Physical Properties
Names and Identifiers
-
- Decane, 3-bromo-
- 3-BROMODECANE
- 3-Brom-decan
- 3-Brom-n-decan
- 3-bromo-decane
- Decane,3-bromo
- AKOS012781214
- 30571-71-2
- UIQSKDDBPQFMSO-UHFFFAOYSA-N
- SCHEMBL8955781
- DTXSID80337942
- 3-Bromodecane #
-
- Inchi： 1S/C10H21Br/c1-3-5-6-7-8-9-10(11)4-2/h10H,3-9H2,1-2H3
- InChI Key： UIQSKDDBPQFMSO-UHFFFAOYSA-N
- SMILES： BrC(CC)CCCCCCC
Computed Properties
- Exact Mass: 220.08300
- Monoisotopic Mass: 220.08266g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 11
- Rotatable Bond Count: 7
- Complexity: 71.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.4
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Density: 1.0516 (estimate)
- Boiling Point: 232.16°C (estimate)
- Flash Point: 70.6°C
- Refractive Index: 1.4462 (estimate)
- PSA: 0.00000
- LogP: 4.52040
Decane, 3-bromo- Customs Data
- HS CODE：2903399090
- Customs Data：
China Customs Code:
2903399090Overview:
2903399090. Fluorination of other acyclic hydrocarbons\Brominated or iodinated derivatives. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2903399090. brominated,fluorinated or iodinated derivatives of acyclic hydrocarbons. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%
Decane, 3-bromo- Related Literature
-
1. Index of subjects, 1976
-
Xin Guo,Longkai Shi,Shuai Yang,Roujia Yang,Xinyue Dai,Tao Zhang,Ruijie Liu,Ming Chang,Qingzhe Jin,Xingguo Wang Food Funct. 2019 10 4220
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